Cas no 81870-66-8 (2-methoxy-N-[(4-sulfamoylphenyl)carbamoylmethyl]benzamide)

• Product name: 2-methoxy-N-[(4-sulfamoylphenyl)carbamoylmethyl]benzamide
• CAS No: 81870-66-8
• MF: C₁₆H₁₇N₃O₅S
• MW: 363.38828253746
• CID: 987205
• PubChem ID: 3067711

2-methoxy-N-[(4-sulfamoylphenyl)carbamoylmethyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-N-[(4-sulfamoylphenyl)carbamoylmethyl]benzamide
• 2-methoxy-N-[2-oxo-2-(4-sulfamoylanilino)ethyl]benzamide
• 2-Methoxy-N-{2-oxo-2-[(4-sulfamoylphenyl)amino]ethyl}benzamide
• N-(2-((4-(Aminosulfonyl)phenyl)amino)-2-oxoethyl)-ar-methoxybenzamide
• Benzamide, N-(2-((4-(aminosulfonyl)phenyl)amino)-2-oxoethyl)-ar-methoxy-
• DTXSID60231439
• 81870-66-8

• Inchi： InChI=1S/C16H17N3O5S/c1-24-14-5-3-2-4-13(14)16(21)18-10-15(20)19-11-6-8-12(9-7-11)25(17,22)23/h2-9H,10H2,1H3,(H,18,21)(H,19,20)(H2,17,22,23)
• InChI Key： MZADKGZRSLWDTP-UHFFFAOYSA-N
• SMILES： COC1=CC=CC=C1C(=O)NCC(=O)NC2=CC=C(C=C2)S(=O)(=O)N

Computed Properties

• Exact Mass: 363.08889182g/mol
• Monoisotopic Mass: 363.08889182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 136Ų